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Compound of Interest

Compound Name:

4-(N-(3-Chloro-2-

methylphenyl)sulfamoyl)phenylbor

onic acid

CAS No.: 957066-10-3

Cat. No.: B1418414

Get Quote

Executive Summary
4-(N-(3-Chloro-2-methylphenyl)sulfamoyl)phenylboronic acid (CAS: 957066-10-3) is a

bifunctional organoboron intermediate critical in the synthesis of sulfonylurea herbicides (ALS

inhibitors) and biaryl pharmaceutical scaffolds. Its utility is defined by two reactive centers: the

boronic acid moiety (Suzuki-Miyaura coupling partner) and the sulfonamide linker (bioactive

pharmacophore).

This guide provides a comprehensive solubility profile, mechanistic insights into its solution-

state behavior (boroxine equilibrium), and validated protocols for its application in cross-

coupling reactions.

Physicochemical Profile
Understanding the dual acidic nature of this compound is prerequisite to mastering its solubility.

The molecule possesses two ionizable protons: the boronic acid hydroxyls and the sulfonamide

nitrogen.
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Property Value Notes

CAS Number 957066-10-3

Molecular Formula C₁₃H₁₃BClNO₄S

Molecular Weight 325.58 g/mol

Appearance White to off-white solid

Melting Point 189–191 °C
Dehydration to boroxine may

occur prior to melting.

Predicted LogP ~2.28
Moderate lipophilicity; poorly

soluble in neutral water.

pKa₁ (Boronic Acid) ~8.8

Lewis acidity; forms tetrahedral

boronate anion [RB(OH)₃]⁻ at

pH > 9.

pKa₂ (Sulfonamide) ~9.8–10.2
Weak Brønsted acid;

deprotonates at high pH.

Solubility Data & Solvent Compatibility
Scientific Note: Quantitative solubility values for this specific CAS are not standardized in public

pharmacopeial databases. The data below represents empirically derived expectations based

on structural analogs (benzenesulfonamides and phenylboronic acids) and standard laboratory

behavior for this class of compounds.

Estimated Solubility Table

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1418414?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Solubility Rating
Estimated Conc.
(mg/mL)

Application
Context

DMSO High > 100
Preferred for stock

solutions (10–50 mM).

DMF High > 100

Alternative stock

solvent; useful for

high-temp couplings.

Methanol Moderate/High 25–50

Good for

recrystallization; protic

solvent may promote

solvolysis.

Ethanol Moderate 10–30

Green solvent

alternative; often

requires heating.

Dichloromethane Moderate 10–20

Useful for extractive

workup; limited

stability (boroxine

formation).

Water (pH 7) Low/Insoluble < 0.5
Hydrophobic diaryl

backbone dominates.

Water (pH 12) High > 50

Forms soluble dianion

(Boronate +

Sulfonamide anion).

Hexanes Insoluble < 0.1
Antisolvent for

precipitation.

The Boroxine Equilibrium (Critical for Analysis)
In non-aqueous, aprotic solvents (e.g., CDCl₃, Toluene), boronic acids exist in a dynamic

equilibrium with their dehydrated trimeric form, the boroxine. This is not an impurity but a

thermodynamic state.
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Impact: NMR spectra in CDCl₃ may show broadened peaks or multiple sets of signals.

Mitigation: Add 1 drop of D₂O or CD₃OD to the NMR tube to hydrolyze the boroxine back to

the monomeric acid.

Boronic Acid Monomer
(Active Species)

Boroxine Trimer
(Dehydrated Storage Form)

 Dehydration (Heat/Dry Solvent)  Hydrolysis (Aq. Base) 

3 H₂O

Click to download full resolution via product page

Figure 1: The reversible dehydration of boronic acids.[1] Solubility in dry organic solvents often

reflects the boroxine form.

Experimental Protocols
Protocol: Gravimetric Solubility Determination
Use this protocol to generate precise data for your specific batch, as crystal morphology

(polymorphism) can affect dissolution rates.

Preparation: Weigh ~20 mg of the compound into a 4 mL glass vial.

Solvent Addition: Add 200 µL of the target solvent (starting concentration: 100 mg/mL).

Equilibration: Vortex for 1 minute. If fully dissolved, record as >100 mg/mL.

Stepwise Dilution: If undissolved, add solvent in 200 µL increments, vortexing and sonicating

(5 mins) between additions.

Visual Check: Continue until a clear solution is obtained.
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Calculation:

Protocol: Suzuki-Miyaura Coupling (Solubility
Optimized)
The success of Suzuki coupling depends on the in situ formation of the boronate species. The

choice of base and solvent system is critical to solubilize the boronic acid in the aqueous

phase.

Reagents:

Aryl Halide (1.0 equiv)

Boronic Acid (1.2–1.5 equiv)

Catalyst: Pd(dppf)Cl₂ (3–5 mol%)

Base: K₂CO₃ (2.0 equiv) or Cs₂CO₃ (for steric bulk)

Solvent: 1,4-Dioxane / Water (4:1 ratio)

Workflow:
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Start: Reagent Prep

Step 1: Dissolve Boronic Acid
Solvent: Dioxane (or DMF)

Step 2: Add Aq. Base (K₂CO₃)
Triggers Boronate Formation

Solubility Check:
Is the biphasic mixture effective?

No (Precipitate) -> Add more solvent/water

Step 3: Add Pd Catalyst
(Inert Atmosphere)

Yes (Emulsion/Soluble)

Step 4: Heat to 80-100°C
Monitor by LCMS

Workup: Acidify to pH 5
Extract with EtOAc

Click to download full resolution via product page

Figure 2: Optimized Suzuki-Miyaura workflow ensuring boronate solubility.
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Handling & Stability
Storage: Store at 2–8°C under inert gas (Argon/Nitrogen). Boronic acids are prone to air

oxidation (to phenols) over long periods.

Hygroscopicity: The sulfonamide group can hydrogen bond with water. Keep container tightly

sealed to prevent "caking" or partial hydrolysis of the anhydride.

Safety: Irritant to eyes and respiratory system. Use standard PPE (gloves, goggles, fume

hood).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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